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Compound of Interest

Compound Name: Enniatin C

CAS No.: 19893-23-3

Cat. No.: B1671337

Get Quote

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers investigating the cytotoxic

effects of Enniatin C. We address common experimental challenges, provide troubleshooting

strategies, and offer detailed protocols to ensure the accuracy and reproducibility of your

findings.

A Note on Enniatin Analogues
Enniatin C is a member of the enniatin family of cyclic hexadepsipeptide mycotoxins produced

by Fusarium species.[1] While research specifically isolating the effects of Enniatin C is

limited, a significant body of literature exists for its close analogues, such as Enniatin A, A1, B,

and B1. These compounds share a core mechanism of action, and the principles and

troubleshooting steps outlined in this guide are based on the well-documented behavior of the

enniatin family as a whole.
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This section addresses fundamental questions regarding the mechanism and behavior of

enniatins.

Q1: What is the primary mechanism of action for Enniatin C and other enniatins?

A1: The primary mechanism is their function as ionophores.[2][3] Enniatins are lipophilic

molecules that can insert themselves into cellular membranes.[4] There, they form complexes

with cations, primarily potassium (K+), and transport them across the membrane, down their

electrochemical gradient.[1][5] This influx of ions disrupts the cell's membrane potential and

ionic homeostasis, which triggers a cascade of downstream events leading to cell death.[4][5]
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Problem:
Unexpectedly Low Cytotoxicity

Check 1:
Compound & Handling

Check 2:
Cell Line & Controls

OK

Verify storage (-20°C, dark).
Use polypropylene tubes.
Prepare fresh dilutions.

Issue
Found

Check 3:
Assay Protocol

OK

Run parallel experiment with a
known sensitive cell line (e.g., Caco-2).

Check passage number.

Issue
Found

Perform time-course (24, 48, 72h).
Extend dose range.

Validate assay with positive control
(e.g., Staurosporine).

Issue
Found

Re-run Experiment

All OK
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Caption: Enniatin-induced intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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